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Compound of Interest

Compound Name: (Z2)-Hex-4-enal

Cat. No.: B1594683

Introduction

(Z)-Hex-4-enal is a volatile organic compound and a valuable intermediate in organic
synthesis.[1] Its aldehyde and alkene functional groups allow for a variety of chemical
transformations, making it a useful building block for more complex molecules.[2] This
application note provides detailed protocols for the laboratory-scale synthesis of (Z)-Hex-4-enal
via the oxidation of its corresponding alcohol, (Z)-Hex-4-en-1-ol. Two common and effective
methods are presented: Dess-Martin Periodinane (DMP) oxidation and Swern oxidation. Both
methods are known for their mild reaction conditions and high selectivity, preventing over-
oxidation to the carboxylic acid.[2][3][4]

General Synthesis Pathway

The primary strategy for synthesizing (Z)-Hex-4-enal in a laboratory setting is the selective
oxidation of the primary alcohol, (Z)-Hex-4-en-1-ol. This transformation targets the hydroxyl
group while preserving the integrity of the cis-alkene functionality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Dess—Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]

4. Swern Oxidation [organic-chemistry.org]

To cite this document: BenchChem. [Application Note: Laboratory Synthesis of (Z)-Hex-4-
enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594683#laboratory-synthesis-of-z-hex-4-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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